3,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzene-1-sulfonamide

• IUPAC Name: 3,4-dichloro-N-(1,1-dioxothiolan-3-yl)-N-ethylbenzenesulfonamide
• InChI: InChI=1S/C12H15Cl2NO4S2/c1-2-15(9-5-6-20(16,17)8-9)21(18,19)10-3-4-11(13)12(14)7-10/h3-4,7,9H,2,5-6,8H2,1H3
• InChI Key: PUGVSYRYKSZFIV-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCS(=O)(=O)C1)S(=O)(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C12H15Cl2NO4S2
• Molecular Weight: 372.3 g/mol
• CAS No.: 874787-55-0

Description

3,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzene-1-sulfonamide, also known as DIDS, is a well-known sulfonamide compound that has been widely used in scientific research applications. DIDS is a potent inhibitor of several anion transporters, including chloride channels, bicarbonate transporters, and ATP-binding cassette transporters.

Scientific Research Applications

Sulfonamides, including compounds such as 3,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzene-1-sulfonamide, have a broad spectrum of applications in scientific research and medicine due to their unique chemical structure. The sulfonamide group is a key functional moiety in many clinically used drugs, offering a wide range of pharmacological activities.

Antimicrobial and Anticancer Applications

Sulfonamides have been foundational in the development of synthetic antimicrobial drugs, demonstrating significant roles in treating infectious diseases. Chemical modifications of the classic antibacterial aminobenzenesulfonamide structure have led to derivatives with expanded medicinal applications, including antimicrobial, anticancer, antiparasitic, anti-inflammatory, and antiepileptic activities. These compounds are actively researched for their potential to provide new therapeutic agents with broad spectrum, high activity, and low toxicity (He Shichao et al., 2016).

Antioxidant Capacity and Environmental Impact

Research on sulfonamides extends into evaluating their antioxidant capacities, as seen in studies involving the ABTS/PP decolorization assay. This assay is among the most common for assessing antioxidant capacity, highlighting the potential of sulfonamides in oxidative stress-related conditions (Ilyasov et al., 2020). Additionally, the environmental presence and impact of sulfonamides, including their roles in microbial population changes and potential health hazards, have been subjects of study, emphasizing the need for understanding and managing their ecological footprint (Baran et al., 2011).

Role in Sulfur-Containing Biomolecule Biosynthesis

The study of sulfur-containing small biomolecules in plants has shed light on the critical role of sulfur in plant growth and development. Sulfonamides, by virtue of their sulfur-containing structure, provide a model for understanding sulfur transfer processes and the biosynthesis of essential sulfur-containing biomolecules in biological systems (Nakai & Maruyama-Nakashita, 2020).